[(2R)-5,5-Dimethyloxolan-2-yl]methanamine

• Molecular Formula: C7H15NO
• Molecular Weight: 129.20 g/mol
• IUPAC Name: [(2R)-5,5-dimethyloxolan-2-yl]methanamine
• InChI: InChI=1S/C7H15NO/c1-7(2)4-3-6(5-8)9-7/h6H,3-5,8H2,1-2H3/t6-/m1/s1
• InChI Key: DSYSNXJLIPLUNU-ZCFIWIBFSA-N
• Isomeric SMILES: CC1(CC[C@@H](O1)CN)C
• Canonical SMILES: CC1(CCC(O1)CN)C

Description

[(2R)-5,5-Dimethyloxolan-2-yl]methanamine is a chemical compound with the molecular formula C7H15NO It is a derivative of oxolane (tetrahydrofuran) with a methylamine group attached to the second carbon atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(2R)-5,5-Dimethyloxolan-2-yl]methanamine typically involves the reaction of 5,5-dimethyloxolane-2-carboxylic acid with a suitable amine source under specific conditions. One common method is the reductive amination of 5,5-dimethyloxolane-2-carboxaldehyde using a reducing agent such as sodium borohydride (NaBH4) in the presence of an amine like methylamine. The reaction is carried out under controlled temperature and pH conditions to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control over reaction parameters, leading to efficient and scalable production. The use of catalysts and optimized reaction conditions can further enhance the yield and reduce production costs .

Chemical Reactions Analysis

Types of Reactions

[(2R)-5,5-Dimethyloxolan-2-yl]methanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can convert the compound into its corresponding alcohol or amine derivatives using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The amine group can participate in nucleophilic substitution reactions, where it is replaced by other functional groups using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Alkyl halides, acyl chlorides

Major Products Formed

Oxidation: Oxo derivatives

Reduction: Alcohol or amine derivatives

Substitution: Various substituted oxolane derivatives

Scientific Research Applications

[(2R)-5,5-Dimethyloxolan-2-yl]methanamine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme-substrate interactions.

Medicine: Explored for its potential therapeutic properties, including its use as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of [(2R)-5,5-Dimethyloxolan-2-yl]methanamine involves its interaction with specific molecular targets. The compound can act as a ligand, binding to enzymes or receptors and modulating their activity. The pathways involved may include inhibition or activation of enzymatic reactions, leading to various biological effects .

Comparison with Similar Compounds

[(2R)-5,5-Dimethyloxolan-2-yl]methanamine can be compared with other similar compounds such as:

Methylamine: A simple primary amine with a single methyl group attached to the nitrogen atom.

Ethylamine: Similar to methylamine but with an ethyl group instead of a methyl group.

Isopropylamine: Contains an isopropyl group attached to the nitrogen atom.

The uniqueness of this compound lies in its oxolane ring structure, which imparts distinct chemical and physical properties compared to other simple amines .